Cas no 150449-97-1 (4-Chloroquinazoline-6-carbonitrile)

• Product Name: 4-Chloroquinazoline-6-carbonitrile
• CAS No: 150449-97-1
• MF: C₉H₄ClN₃
• MW: 189.601160049438
• MDL: MFCD10697147
• CID: 824866
• PubChem ID: 10012727
• Update Time: 2025-06-26

4-Chloroquinazoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloroquinazoline-6-carbonitrile
• 4-chloro-6-Quinazolinecarbonitrile
• 4-Chloro-quinazoline-6-carbonitrile
• 4-chloro-6-cyanoquinazoline
• 4-CHLOROQUINAZOLINE-6-CARBONIT

• MDL： MFCD10697147
• Inchi： 1S/C9H4ClN3/c10-9-7-3-6(4-11)1-2-8(7)12-5-13-9/h1-3,5H
• InChI Key： PQJUTOVJNYMGFX-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C#N)C=CC2=NC=N1

Computed Properties

• Exact Mass: 189.00900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0

Experimental Properties

• Boiling Point: 368.4°C at 760 mmHg
• PSA: 49.57000
• LogP: 2.15488

4-Chloroquinazoline-6-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Chloroquinazoline-6-carbonitrile

Recent Advances in the Study of 4-Chloroquinazoline-6-carbonitrile (CAS: 150449-97-1) and Its Applications in Chemical Biology and Medicine

4-Chloroquinazoline-6-carbonitrile (CAS: 150449-97-1) has emerged as a pivotal scaffold in medicinal chemistry and chemical biology due to its versatile pharmacological properties. Recent studies have highlighted its role as a key intermediate in the synthesis of kinase inhibitors, particularly targeting the epidermal growth factor receptor (EGFR) family. This compound's unique structural features enable selective interactions with biological targets, making it a promising candidate for drug development in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Chloroquinazoline-6-carbonitrile derivatives in inhibiting mutant EGFR variants, which are often resistant to first-generation tyrosine kinase inhibitors. The research team employed structure-activity relationship (SAR) analysis to optimize the compound's potency, achieving nanomolar IC50 values against T790M/L858R double mutant EGFR. These findings suggest potential applications in non-small cell lung cancer (NSCLC) treatment, addressing a critical unmet medical need.

In parallel developments, researchers have explored the compound's utility in proteolysis-targeting chimeras (PROTACs). A Nature Chemical Biology publication revealed that 4-Chloroquinazoline-6-carbonitrile serves as an effective warhead for E3 ubiquitin ligase recruitment, facilitating targeted protein degradation. This innovative approach has shown remarkable success in degrading oncogenic proteins that were previously considered 'undruggable' by conventional small molecules.

The compound's mechanism of action extends beyond kinase inhibition. Recent biochemical assays have uncovered its ability to modulate cellular signaling pathways through allosteric effects on protein-protein interactions. Advanced cryo-EM studies published in Cell provide structural insights into how 4-Chloroquinazoline-6-carbonitrile derivatives induce conformational changes in target proteins, offering new avenues for rational drug design.

From a synthetic chemistry perspective, novel methodologies have been developed to improve the scalability and purity of 4-Chloroquinazoline-6-carbonitrile production. A 2024 ACS Catalysis report detailed a continuous-flow synthesis approach that reduces byproduct formation while maintaining high yield (85-92%). These process chemistry advancements address previous challenges in large-scale manufacturing, facilitating translational research.

Emerging applications in diagnostic imaging have also been reported. Radiolabeled derivatives of 4-Chloroquinazoline-6-carbonitrile have shown promising results as PET tracers for tumor detection in preclinical models. The compound's favorable pharmacokinetic profile and selective tissue accumulation make it particularly suitable for molecular imaging applications.

While the therapeutic potential is significant, recent toxicological studies emphasize the importance of careful structural optimization. Research in Chemical Research in Toxicology identified metabolic pathways that could lead to reactive metabolite formation, prompting development of next-generation analogs with improved safety profiles. These findings underscore the compound's evolving role in precision medicine approaches.

The collective research progress positions 4-Chloroquinazoline-6-carbonitrile as a multifaceted tool in chemical biology and a valuable scaffold for drug discovery. Ongoing clinical trials with derivatives (NCT05248711, NCT05320904) may soon validate its therapeutic potential in human subjects, potentially establishing a new class of targeted therapies for various malignancies and chronic inflammatory conditions.